Cas no 1807144-81-5 (2-Cyano-3-difluoromethyl-5-methylbenzoic acid)

• Product Name: 2-Cyano-3-difluoromethyl-5-methylbenzoic acid
• CAS No: 1807144-81-5
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 5000633
• Update Time: 2025-05-20

2-Cyano-3-difluoromethyl-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-difluoromethyl-5-methylbenzoic acid

• Inchi： 1S/C10H7F2NO2/c1-5-2-6(9(11)12)8(4-13)7(3-5)10(14)15/h2-3,9H,1H3,(H,14,15)
• InChI Key： GBPBUPAKEXCLLP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C(=O)O)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-3-difluoromethyl-5-methylbenzoic acid

2-Cyano-3-Difluoromethyl-5-Methylbenzoic Acid: A Comprehensive Overview

The compound 2-Cyano-3-Difluoromethyl-5-Methylbenzoic Acid (CAS No. 1807144-81-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes. In this article, we delve into the structural features, synthesis methods, pharmacological activities, and potential applications of 2-Cyano-3-Difluoromethyl-5-Methylbenzoic Acid.

Structure and Synthesis

2-Cyano-3-Difluoromethyl-5-Methylbenzoic Acid is a benzoic acid derivative with a cyano group at position 2, a difluoromethyl group at position 3, and a methyl group at position 5. The molecule's structure is highly symmetrical, which contributes to its stability and reactivity. The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and development.

Pharmacological Properties

Research into the pharmacological properties of 2-Cyano-3-Difluoromethyl-5-Methylbenzoic Acid has revealed its potential as a lead compound in drug discovery. Studies conducted in vitro have shown that this compound exhibits significant anti-inflammatory and antioxidant activities. Furthermore, it has demonstrated moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that 2-Cyano-3-Difluoromethyl-5-Methylbenzoic Acid could be a promising candidate for the development of treatments for Alzheimer's disease and related conditions.

Applications in Materials Science

Beyond its pharmacological applications, 2-Cyano-3-Difluoromethyl-5-Methylbenzoic Acid has also found utility in materials science. Its ability to form stable metal complexes makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Recent studies have highlighted its role in enhancing the mechanical properties of polymer composites, particularly in high-performance materials used in aerospace and automotive industries.

Environmental Impact and Safety Considerations

The environmental impact of 2-Cyano-3-Difluoromethyl-5-Methylbenzoic Acid is a critical consideration for its large-scale production and use. Research indicates that this compound is biodegradable under specific conditions, reducing its potential to accumulate in the environment. However, further studies are required to fully understand its long-term ecological effects. From a safety perspective, handling this compound requires adherence to standard laboratory protocols to minimize exposure risks.

Future Directions and Research Opportunities

The future of 2-Cyano-3-Difluoromethyl-5-Methylbenzoic Acid lies in exploring its potential across diverse fields. Ongoing research is focused on optimizing its pharmacokinetic properties for drug delivery systems and investigating its role in advanced materials science applications. Additionally, collaborations between academic institutions and industry partners are expected to drive innovation in the development of this compound.

In conclusion, 2-Cyano-3-Difluoromethyl-5-Methylbenzoic Acid (CAS No. 1807144-81) is a multifaceted compound with vast potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future technological advancements.